4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide

• Molecular Formula: C23H26N2O3
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 4-(1,3-dioxoisoindol-2-yl)-N-(1-phenylpentyl)butanamide
• InChI: InChI=1S/C23H26N2O3/c1-2-3-14-20(17-10-5-4-6-11-17)24-21(26)15-9-16-25-22(27)18-12-7-8-13-19(18)23(25)28/h4-8,10-13,20H,2-3,9,14-16H2,1H3,(H,24,26)
• InChI Key: PNTCJHMPANZSKX-UHFFFAOYSA-N
• SMILES: CCCCC(C1=CC=CC=C1)NC(=O)CCCN2C(=O)C3=CC=CC=C3C2=O

Description

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide, also known as URB597, is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of the endocannabinoid anandamide, which plays a key role in regulating pain, mood, and appetite. By inhibiting FAAH, URB597 increases the levels of anandamide in the body, leading to a range of potential therapeutic effects.

Mechanism of Action

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide works by inhibiting the enzyme FAAH, which is responsible for breaking down the endocannabinoid anandamide. Anandamide is a neurotransmitter that plays a key role in regulating pain, mood, and appetite. By inhibiting FAAH, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide increases the levels of anandamide in the body, leading to a range of potential therapeutic effects.
Biochemical and Physiological Effects:
4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been shown to have a range of biochemical and physiological effects. Studies have demonstrated that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can increase levels of anandamide in the body, leading to reduced pain and inflammation, improved mood, and increased appetite. It has also been shown to have anti-anxiety and anti-depressant effects, and may be useful in treating addiction.

Advantages and Limitations for Lab Experiments

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has several advantages for use in lab experiments. It is a potent inhibitor of FAAH, making it an effective tool for studying the role of anandamide in the body. It is also relatively stable and easy to synthesize, making it a convenient tool for researchers. However, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has some limitations. It is not highly selective, meaning that it can inhibit other enzymes in addition to FAAH. It also has a relatively short half-life in the body, meaning that its effects may be short-lived.

Future Directions

There are several future directions for research on 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide. One area of interest is its potential as a treatment for addiction. Studies have shown that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can reduce drug-seeking behavior in animals, and it may be useful in treating addiction to drugs such as cocaine and heroin. Another area of interest is its potential as a treatment for pain and inflammation. 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been shown to reduce pain and inflammation in animal models, and it may be useful in treating conditions such as arthritis and neuropathic pain. Finally, 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide may have potential as a treatment for anxiety and depression, although further research is needed to determine its efficacy in humans.

Synthesis Methods

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can be synthesized using a multi-step process involving several chemical reactions. The first step involves the reaction of 4-bromo-2,2-dimethylbutyronitrile with 1-phenylpentan-1-amine to form 4-bromo-N-(1-phenylpentyl)butanamide. This compound is then reacted with sodium methoxide and 1,3-dimethyl-2-imidazolidinone to form 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide, or 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide.

Scientific Research Applications

4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide has been the subject of extensive scientific research due to its potential therapeutic effects. Studies have shown that 4-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(1-phenylpentyl)butanamide can reduce pain and inflammation, improve mood, and increase appetite. It has also been investigated as a potential treatment for anxiety, depression, and addiction.